Cas no 1360958-75-3 (7-Bromo-3H-benzimidazole-4-carboxylic acid)

• Product Name: 7-Bromo-3H-benzimidazole-4-carboxylic acid
• CAS No: 1360958-75-3
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4673476
• Update Time: 2023-08-14

7-Bromo-3H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-benzo[d]imidazole-4-carboxylic acid
• ZINC95933111
• 4-Bromo-1H-benzimidazole-7-carboxylic acid
• 4-bromo-1h-1,3-benzodiazole-7-carboxylic acid
• 7-Bromo-3H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-5-2-1-4(8(12)13)6-7(5)11-3-10-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： IRSKMZANBUAPSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 0
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives